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Compound of Interest

Compound Name: SYBR GREEN II

CAS No.: 172827-25-7

Cat. No.: B1170380

Get Quote

Executive Summary
SYBR Green II is an asymmetrical cyanine dye traditionally recognized for ultra-sensitive post-

electrophoresis RNA staining. However, its exceptional affinity for single-stranded nucleic acids

(RNA and ssDNA) and extremely low intrinsic fluorescence make it a highly strategic tool for in

situ hybridization (ISH) applications. This application note synthesizes the mechanistic rationale

and provides self-validating protocols for integrating SYBR Green II into advanced ISH

workflows, specifically Quantum Dot-FISH (QD-FISH) [1] and Catalyzed Reporter Deposition-

FISH (CARD-FISH) [2].

Designed for researchers and drug development professionals, this guide bridges the gap

between fundamental photophysics and field-proven spatial biology techniques.

Mechanistic Principles of SYBR Green II in ISH (E-E-
A-T Insights)
Causality of Binding and Quantum Yield
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Unlike traditional intercalators (e.g., Ethidium Bromide) that require double-stranded DNA

(dsDNA) to achieve maximum fluorescence, SYBR Green II optimally interacts with the

secondary structures and exposed bases of single-stranded nucleic acids. It exhibits a

significantly higher quantum yield when bound to RNA (~0.54) compared to dsDNA (~0.36).

This preferential enhancement allows for the detection of picogram-level RNA/ssDNA targets

without the high background noise associated with minor-groove binders like DAPI or SYBR

Green I [3].

Self-Validating Experimental Systems
In spatial biology, distinguishing true signal from artifact is critical. SYBR Green II enables built-

in assay validation:

In QD-FISH: Single-stranded DNA probes are conjugated to fluorescent quantum dots.

SYBR Green II counterstaining directly binds these ssDNA probes, allowing researchers to

validate probe integrity and successful conjugation via the colocalization of the QD emission

and the SYBR Green II signal [1].

In CARD-FISH: SYBR Green II serves as an optimal counterstain for total bacterial RNA.

Because it penetrates fixed cells efficiently and binds abundant ribosomal RNA, it allows for

the enrichment-independent detection of microcolonies. This distinguishes total active

microbial biomass from the specific subpopulations targeted by horseradish peroxidase

(HRP)-conjugated probes [2]. Furthermore, its low background fluorescence eliminates the

need for stringent, RNA-degrading destaining steps [3].

Comparative Quantitative Data
To justify the selection of SYBR Green II over alternative nucleic acid stains, the following table

summarizes their photophysical properties and primary utilities in ISH.
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Experimental Workflows
The following diagram illustrates the parallel integration of SYBR Green II into both mammalian

(QD-FISH) and environmental (CARD-FISH) spatial workflows.
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Application A: QD-FISH (Mammalian/Cellular) Application B: CARD-FISH (Microbial/Environmental)

Sample Preparation for ISH

Pepsin Digestion & Dehydration Formaldehyde Fixation (4%)

Denaturation (70°C, Formamide)

Hybridize QD-ssDNA Probes

SYBR Green II Counterstain
(Validates Probe Binding)

Multicolor Confocal Imaging
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HRP-Probe Hybridization

Tyramide Signal Amplification

SYBR Green II Counterstain
(Total RNA/Microcolony ID)

Click to download full resolution via product page

Parallel ISH workflows utilizing SYBR Green II for QD-FISH and CARD-FISH applications.

Detailed Protocols
Protocol A: Quantum Dot-FISH (QD-FISH) with SYBR
Green II Validation
Objective: Direct multicolor imaging of subnuclear genetic sequences using QD-ssDNA probes,

utilizing SYBR Green II to validate probe integrity and localization [1].

Step 1: Probe Preparation and Validation

Incubate streptavidin-coated QDs with biotinylated single-stranded DNA (ssDNA)

oligonucleotides at room temperature for 30 minutes.
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Causality Check (EMSA): Run the complexes on a 2% agarose gel and stain with a 1:10,000

dilution of SYBR Green II. Because SYBR Green II specifically illuminates the ssDNA,

colocalization of the green emission (520 nm) with the red QD emission (e.g., 605 nm)

confirms successful conjugation prior to tissue application.

Step 2: Sample Fixation and Permeabilization

Treat slides with 0.01% pepsin in 0.01 M HCl for 5 minutes at 37°C.

Causality: Pepsin digests cross-linked proteins, creating sufficient porosity for the relatively

large QD-DNA complexes to penetrate the nuclear envelope without steric hindrance.

Dehydrate through a graded ethanol series (70%, 90%, 100%) and air-dry.

Step 3: Target Denaturation

Denature target chromatin for 2 minutes in 70% formamide / 2X SSC (pH 7.0) at 70°C.

Causality: Formamide lowers the melting temperature ( Tm​) of the DNA, allowing efficient

denaturation of the target sequences at 70°C, which preserves cellular morphology better

than high-heat (>90°C) aqueous denaturation.

Immediately plunge into ice-cold graded ethanol (70%, 90%, 100%) to lock the DNA in a

single-stranded state.

Step 4: Hybridization and Washing

Apply 14 µL of the QD-DNA probe mixture, seal, and incubate overnight at 37°C in a

humidified chamber.

Perform post-hybridization washes in 2X SSC (37°C) and 0.1 M Tris-HCl / 0.15 M NaCl /

0.05% Tween-20 to remove unbound probes.

Step 5: SYBR Green II Counterstaining and Imaging

Apply SYBR Green II (diluted 1:10,000 in TBE) directly to the slide for 2 minutes.
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Mount with an antifade reagent (e.g., DABCO) and image using a 488 nm blue laser

excitation. Collect SYBR Green II emission via a 530/20 nm bandpass filter, and QD

emission via a filter matched to the specific QD (e.g., 640 nm).

Protocol B: CARD-FISH with SYBR Green II
Counterstaining
Objective: Identification of microcolony-forming soil/marine bacteria using tyramide signal

amplification, with SYBR Green II acting as an enrichment-independent total RNA counterstain

[2].

Step 1: Fixation

Fix environmental samples (e.g., soil substrate membranes) in 4% formaldehyde overnight

at 4°C.

Causality: 4% formaldehyde optimally preserves cellular morphology and ribosomal RNA

integrity. Avoid glutaraldehyde, as it induces severe autofluorescence that interferes with

the 520 nm emission channel.

Step 2: Permeabilization and HRP-Probe Hybridization

Wash samples in 1X PBS and permeabilize with lysozyme (10 mg/mL) for 60 minutes at

37°C to breach the peptidoglycan layer.

Hybridize with HRP-labeled oligonucleotide probes targeting specific 16S rRNA sequences

at 35°C for 2 hours in hybridization buffer (containing dextran sulfate and blocking reagents).

Step 3: Tyramide Signal Amplification (CARD)

Wash slides in pre-warmed washing buffer to remove unbound HRP-probes.

Apply fluorophore-labeled tyramide (e.g., Cy3-tyramide) in amplification buffer containing

0.0015% H2​O2​for 15 minutes at 37°C in the dark.

Causality: The HRP enzyme catalyzes the deposition of tyramide-fluorophore conjugates

onto electron-rich moieties (e.g., tyrosine residues) adjacent to the hybridization site,
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amplifying the signal up to 100-fold.

Step 4: SYBR Green II Counterstaining

Counterstain the membranes with SYBR Green II RNA gel stain (diluted 1:5,000) for 10

minutes at room temperature.

Causality: SYBR Green II binds to the total cellular RNA of all microbes present. This

allows the researcher to quantify the total number of active microcolonies in the sample,

providing a denominator to calculate the relative abundance of the specific species

identified by the Cy3-CARD-FISH signal.

Mount using DABCO antifade and visualize via confocal laser scanning microscopy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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